Cas no 68408-23-1 (M-TOLUIDINE-2,4,6-D3)

M-TOLUIDINE-2,4,6-D3 is a deuterated analog of m-toluidine, where three hydrogen atoms at the 2, 4, and 6 positions are replaced by deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The compound is particularly valuable in mechanistic studies, metabolic research, and tracer applications due to its improved stability and reduced interference from protonated species. Its high isotopic purity ensures reliable data interpretation in analytical and synthetic chemistry. M-TOLUIDINE-2,4,6-D3 is commonly employed in pharmaceutical and agrochemical research for investigating reaction pathways and molecular interactions.
M-TOLUIDINE-2,4,6-D3 structure
M-TOLUIDINE-2,4,6-D3 structure
Product Name:M-TOLUIDINE-2,4,6-D3
CAS No:68408-23-1
MF:C7H9N
MW:110.171546697617
CID:970412
PubChem ID:90474821
Update Time:2025-05-26

M-TOLUIDINE-2,4,6-D3 Chemical and Physical Properties

Names and Identifiers

    • M-TOLUIDINE-2,4,6-D3
    • (2,4,6-D3)m-Toluidin
    • 2,4,6-trideuterio-3-methyl-aniline
    • 3-Acetoxy-benzoesaeure-methylester
    • 3-acetoxy-benzoic acid methyl ester
    • 3-Acetoxybenzoic acid methyl ester
    • AC1LB7VV
    • AC1Q43JS
    • Benzoic acid, 3-(acetyloxy)-, methyl ester
    • CTK0J4598
    • Methyl 3-(acetyloxy)benzoate
    • methyl 3-acetoxybenzoate
    • m-methyl acetoxybenzoate
    • m-Methyl-2,4,6-trideutero-anilin
    • m-Toluidin-d3
    • SureCN5986868
    • 2,4,6-Trideuterio-3-methylaniline
    • Benzen-2,4,6-d3-amine, 3-methyl-
    • D98864
    • DTXSID901301254
    • 68408-23-1
    • DB-298091
    • Inchi: 1S/C7H9N/c1-6-3-2-4-7(8)5-6/h2-5H,8H2,1H3/i3D,4D,5D
    • InChI Key: JJYPMNFTHPTTDI-QGZYMEECSA-N
    • SMILES: NC1=C([2H])C=C([2H])C(C)=C1[2H]

Computed Properties

  • Exact Mass: 110.092329529g/mol
  • Monoisotopic Mass: 110.092329529g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26Ų

M-TOLUIDINE-2,4,6-D3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M536227-5mg
m-Toluidine-2,4,6-d3
68408-23-1
5mg
$ 64.00 2023-09-06
TRC
M536227-10mg
m-Toluidine-2,4,6-d3
68408-23-1
10mg
$ 87.00 2023-09-06
TRC
M536227-50mg
m-Toluidine-2,4,6-d3
68408-23-1
50mg
$ 126.00 2023-09-06
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